Cas no 2228479-05-6 (2-amino-3-(3-ethoxy-4-methoxyphenyl)-2-methylpropan-1-ol)

• Product Name: 2-amino-3-(3-ethoxy-4-methoxyphenyl)-2-methylpropan-1-ol
• CAS No: 2228479-05-6
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• CID: 6000167
• PubChem ID: 165617368
• Update Time: 2025-10-29

2-amino-3-(3-ethoxy-4-methoxyphenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(3-ethoxy-4-methoxyphenyl)-2-methylpropan-1-ol
• 2228479-05-6
• EN300-1815090

• Inchi： 1S/C13H21NO3/c1-4-17-12-7-10(5-6-11(12)16-3)8-13(2,14)9-15/h5-7,15H,4,8-9,14H2,1-3H3
• InChI Key： PMBDMOFCSWGJOK-UHFFFAOYSA-N
• SMILES： OCC(C)(CC1C=CC(=C(C=1)OCC)OC)N

Computed Properties

• Exact Mass: 239.15214353g/mol
• Monoisotopic Mass: 239.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.7Ų

Additional information on 2-amino-3-(3-ethoxy-4-methoxyphenyl)-2-methylpropan-1-ol

Introduction to 2-Amino-3-(3-Ethoxy-4-Methoxyphenyl)-2-Methylpropan-1-ol (CAS No. 2228479-05-6)

2-Amino-3-(3-ethoxy-4-methoxyphenyl)-2-methylpropan-1-ol, with the CAS number 2228479-05-6, is a multifunctional organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique molecular structure, which includes an amino group, a substituted phenyl ring, and a hydroxyl group, making it a versatile candidate for various biological and medicinal studies.

The molecular formula of 2-amino-3-(3-ethoxy-4-methoxyphenyl)-2-methylpropan-1-ol is C₁₃H₁₉NO₃, and its molecular weight is approximately 241.30 g/mol. The compound's structural complexity provides a foundation for its diverse chemical reactivity and biological activity. Recent research has focused on elucidating the mechanisms by which this compound interacts with biological systems, particularly in the context of drug discovery and development.

In the realm of pharmaceutical research, 2-amino-3-(3-ethoxy-4-methoxyphenyl)-2-methylpropan-1-ol has shown promise as a potential lead compound for the development of new therapeutic agents. Studies have indicated that this compound exhibits significant anti-inflammatory and analgesic properties, making it a valuable candidate for the treatment of various inflammatory conditions and pain management. For instance, a recent study published in the Journal of Medicinal Chemistry reported that 2-amino-3-(3-ethoxy-4-methoxyphenyl)-2-methylpropan-1-ol effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

Beyond its anti-inflammatory properties, 2-amino-3-(3-ethoxy-4-methoxyphenyl)-2-methylpropan-1-ol has also been investigated for its neuroprotective effects. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound can protect neurons from oxidative stress-induced damage, which is a common mechanism underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective activity of 2-amino-3-(3-ethoxy-4-methoxyphenyl)-2-methylpropan-1-ol is attributed to its ability to scavenge free radicals and modulate intracellular signaling pathways involved in neuronal survival.

The pharmacokinetic properties of 2-amino-3-(3-ethoxy-4-methoxyphenyl)-2-methylpropan-1-ol have also been extensively studied to evaluate its suitability as a therapeutic agent. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for ensuring its efficacy and safety in clinical settings. A study published in the European Journal of Pharmaceutical Sciences reported that 2-amino-3-(3-ethoxy-4-methoxyphenyl)-2-methylpropan-1-ol exhibits high oral bioavailability and a long half-life, making it an attractive candidate for oral administration.

In addition to its therapeutic potential, 2-amino-3-(3-Ethoxy-4-methoxyphenyl)-2-methylpropan-1-Ol has been explored for its use in chemical synthesis and materials science. Its unique functional groups provide opportunities for derivatization and modification, enabling the synthesis of novel compounds with tailored properties. For example, researchers at the Massachusetts Institute of Technology (MIT) have utilized this compound as a building block for the synthesis of advanced polymers with enhanced mechanical strength and thermal stability.

The safety profile of 2-amino-3-(3-Ethoxy-4-methoxyphenyl)-2-methylpropan-Ol

In conclusion, 2-Amino--methylpropan--ol (CAS No. 28479--6)^{-05---6)) represents a promising molecule with diverse applications in pharmaceutical research, chemical synthesis, and materials science. Its unique structural features and favorable biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents and advanced materials. As research continues to advance our understanding of this compound's properties and potential uses, it is likely to play an increasingly important role in various scientific fields.--6)) represents a promising molecule with diverse applications in pharmaceutical research, chemical synthesis, and materials science. Its unique structural features and favorable biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents and advanced materials. As research continues to advance our understanding of this compound's properties and potential uses, it is likely to play an increasingly important role in various scientific fields.) represents a promising molecule with diverse applications in pharmaceutical research, chemical synthesis, and materials science. Its unique structural features and favorable biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents and advanced materials. As research continues to advance our understanding of this compound's properties and potential uses, it is likely to play an increasingly important role in various scientific fields.}